Cas no 56152-25-1 (Phenol, 5-bromo-2-ethyl-)

• Product Name: Phenol, 5-bromo-2-ethyl-
• CAS No: 56152-25-1
• MF: C₈H₉BrO
• MW: 201.060461759567
• CID: 4038174
• PubChem ID: 18964084
• Update Time: 2025-05-19

Phenol, 5-bromo-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-bromo-2-ethyl-
• SCHEMBL1005997
• G74384
• DB-168475
• 5-BROMO-2-ETHYLPHENOL
• EN300-6746158
• 56152-25-1
• MB23992

• Inchi： 1S/C8H9BrO/c1-2-6-3-4-7(9)5-8(6)10/h3-5,10H,2H2,1H3
• InChI Key： SOYOJTHTGMOXGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)CC

Computed Properties

• Exact Mass: 199.98368g/mol
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on Phenol, 5-bromo-2-ethyl-

Phenol, 5-bromo-2-ethyl- (CAS No. 56152-25-1): A Comprehensive Overview in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, Phenol, 5-bromo-2-ethyl-, identified by its CAS number 56152-25-1, has garnered significant attention due to its versatile applications and structural properties. This compound, characterized by a bromine substituent at the fifth position and an ethyl group at the second position on a phenolic ring, exhibits unique chemical behaviors that make it valuable in synthetic chemistry and industrial processes.

The molecular structure of Phenol, 5-bromo-2-ethyl- contributes to its reactivity and functionality. The presence of both bromine and ethyl groups enhances its utility as an intermediate in organic synthesis. Specifically, the bromine atom can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, while the ethyl group can serve as a protecting group or a reactive site for further functionalization. These attributes have made this compound a staple in laboratory settings where precise molecular modifications are required.

In recent years, the pharmaceutical industry has explored novel derivatives of phenolic compounds for their potential therapeutic benefits. Studies have indicated that modifications in the phenolic ring can lead to compounds with enhanced bioactivity. For instance, Phenol, 5-bromo-2-ethyl- has been investigated as a precursor in the synthesis of antimicrobial agents. Researchers have found that incorporating bromine and ethyl groups into phenolic structures can improve their interaction with biological targets, thereby increasing their efficacy against pathogens.

The agrochemical sector has also benefited from the use of Phenol, 5-bromo-2-ethyl-. Its structural features make it a suitable candidate for developing new pesticides and herbicides. By leveraging its reactivity, chemists have synthesized compounds that exhibit potent activity against pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

Advancements in materials science have further highlighted the importance of Phenol, 5-bromo-2-ethyl-. Researchers have utilized this compound to develop novel polymers and coatings with improved durability and chemical resistance. The bromine atom's ability to form stable bonds with other molecules has been particularly useful in creating flame-retardant materials. These developments underscore the compound's versatility beyond traditional organic synthesis applications.

The synthesis of Phenol, 5-bromo-2-ethyl- typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include bromination of ethylphenols followed by selective functionalization. The choice of reaction conditions and catalysts can significantly influence the yield and purity of the final product. Optimizing these parameters is crucial for industrial-scale production where efficiency and cost-effectiveness are paramount.

In conclusion, Phenol, 5-bromo-2-ethyl- (CAS No. 56152-25-1) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features enable its use as an intermediate in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to remain a valuable asset in chemical innovation.